Cas no 78185-92-9 (Ethyl 4,4,4,4',4',4'-hexafluoro-DL-valinate)

• Product Name: Ethyl 4,4,4,4',4',4'-hexafluoro-DL-valinate
• CAS No: 78185-92-9
• MF: C₇H₉F₆NO₂
• MW: 253.142283201218
• MDL: MFCD00040845
• CID: 1791242
• PubChem ID: 52991940
• Update Time: 2025-06-14

Ethyl 4,4,4,4',4',4'-hexafluoro-DL-valinate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate
• AC1L7L2E
• 2-amino-4,4,4-trifluoro-3-trifluoromethyl-butyric acid ethyl ester
• 1,3-Bis-(benzimidazolyl-(2))-hexafluor-propan
• NSC353884
• Hexafluortrimethylen-bis-&lt
• 2&gt
• benzimidazol
• 1H,1'H-2,2'-(hexafluoro-propane-1,3-diyl)-bis-benzoimidazole
• Hexafluorvalin-aethylester
• Ethyl 2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butyrate
• Hexafluortrimethylen-bis-< 2> benzimidazol
• Ethyl 4,4,4,4',4',4'-hexafluoro-DL-valinate
• EN300-11688914
• 78185-92-9
• BS-32797
• HY-W099255
• 4,4,4,4',4',4'-Hexafluorovaline, ethyl ester
• ethyl4,4,4,4',4',4'-hexafluoro-dl-valinate
• 2-Amino-4,4,4-trifluoro-3-(trifluoromethyl)butyric acid ethyl ester
• AKOS005258341
• MFCD00040845
• DA-60301
• Valine, 4,4,4,4',4',4'-hexafluoro-, ethyl ester
• CS-0151897
• 2-Amino-4,4,4-trifluoro-3-trifluoromethylbutyric acid ethyl ester
• SCHEMBL2888357
• 4,4,4,4',4',4'-Hexafluorovaline,ethylester
• D95107

• MDL： MFCD00040845
• Inchi： 1S/C7H9F6NO2/c1-2-16-5(15)3(14)4(6(8,9)10)7(11,12)13/h3-4H,2,14H2,1H3
• InChI Key： PGOSQXOLEQZPBM-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C(C(=O)OCC)N)(F)F

Computed Properties

• Exact Mass: 253.05374750g/mol
• Monoisotopic Mass: 253.05374750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Boiling Point: 70-72℃/10mm
• Refractive Index: 1.3600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 4,4,4,4',4',4'-hexafluoro-DL-valinate

Comprehensive Overview of Ethyl 4,4,4,4',4',4'-hexafluoro-DL-valinate (CAS No. 78185-92-9)

Ethyl 4,4,4,4',4',4'-hexafluoro-DL-valinate is a fluorinated derivative of valine, an essential amino acid widely studied in biochemical and pharmaceutical research. With the CAS number 78185-92-9, this compound has garnered attention due to its unique structural properties, including the incorporation of six fluorine atoms, which enhance its stability and reactivity in synthetic applications. Researchers and industries are increasingly exploring fluorinated compounds like this for their potential in drug development, agrochemicals, and advanced material science.

The growing interest in fluorinated amino acid derivatives aligns with current trends in sustainable chemistry and green synthesis. Users frequently search for terms such as "fluorinated valine applications" or "hexafluoro-DL-valinate synthesis," reflecting the demand for innovative solutions in peptide modification and bioactive molecule design. This compound’s versatility makes it a valuable tool for addressing challenges in enzyme inhibition studies and protein engineering, topics that dominate academic and industrial discussions.

From a technical perspective, Ethyl 4,4,4,4',4',4'-hexafluoro-DL-valinate exhibits remarkable resistance to metabolic degradation, a feature highly sought after in the development of prolonged-action therapeutics. Its ethyl ester group further improves solubility, facilitating its use in organic solvents—a critical factor for laboratory-scale reactions and large-scale production. Searches for "fluorinated amino acid solubility" or "DL-valinate derivatives" often highlight these practical considerations, underscoring the compound’s relevance in modern research workflows.

In the context of AI-driven drug discovery, this compound’s structural data is increasingly integrated into computational models to predict interactions with biological targets. Queries like "machine learning in fluorinated compound design" or "CAS 78185-92-9 database" reveal how interdisciplinary approaches are shaping its applications. Furthermore, its role in isotope labeling for NMR and mass spectrometry studies aligns with the rising focus on precision analytics in life sciences.

Environmental and regulatory considerations also play a pivotal role in discussions around Ethyl 4,4,4,4',4',4'-hexafluoro-DL-valinate. While fluorinated compounds offer performance advantages, their persistence in ecosystems has sparked debates. Searches for "green fluorination methods" or "sustainable fluorine chemistry" reflect this dual focus on innovation and responsibility. Manufacturers and researchers must balance efficacy with environmental impact, a theme recurrent in peer-reviewed literature and industry reports.

To conclude, Ethyl 4,4,4,4',4',4'-hexafluoro-DL-valinate (CAS 78185-92-9) represents a convergence of cutting-edge science and real-world applicability. Its utility spans pharmaceutical intermediates, bioconjugation techniques, and material science, making it a compound of enduring interest. As search trends evolve, so too will its role in addressing complex scientific and industrial challenges.